Cas no 1017464-05-9 (4-Methyl-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-Methyl-2-(trifluoromethyl)pyrimidine
• CAS No: 1017464-05-9
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD09881360
• CID: 1089380
• Update Time: 2025-04-20

4-Methyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)pyrimidine
• AK139650
• FCH875499
• AX8221703
• ST24043887
• T191944

• MDL： MFCD09881360
• Inchi： 1S/C6H5F3N2/c1-4-2-3-10-5(11-4)6(7,8)9/h2-3H,1H3
• InChI Key： JHOQVQSTUMAGNQ-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CC(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 102.1±40.0 ºC (760 Torr),
• Flash Point: 15.6±27.3 ºC,
• Solubility: Slightly soluble (4.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives